ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate

• Molecular Formula: C9H8BrNO2S
• Molecular Weight: 274.14 g/mol
• IUPAC Name: ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C9H8BrNO2S/c1-2-13-9(12)7-6(10)5-3-4-14-8(5)11-7/h3-4,11H,2H2,1H3
• InChI Key: PBTSJBSYRNYTCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N1)SC=C2)Br

Description

Ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C9H8BrNO2S and its molecular weight is 274.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate (0.55 g, 2.82 mmol) in DCM (10 mL) was added TBAF (1.0 M THF, 4.2 mL) followed by NBS (0.55 g, 3.1 mmol). The resulting mixture was allowed to stir at 23° C. for 1 h in the dark at which time the entire reaction mixture was placed on a silica gel column. Flash column chromatography (0-100% EtOAc in hexanes) affords one major peak containing a mixture of starting material, ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate, and 2,4-dibromo products. Separation of the desired products from the byproduct by RP-HPLC (10-100% gradient 0.1% formic acid in H2O to CH3CN over 10 min) afforded ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate (0.30 g, 39% yield) and ethyl 2,4-dibromo-6H-thieno[2,3-b]pyrrole-5-carboxylate (183 mg, 18%). Ethyl 2,4-dibromo-6H-thieno[2,3-b]pyrrole-5-carboxylate: 1H NMR (400 MHz, CD3OD) δ (ppm) 6.95 (s, 1H), 4.32 (q, J=4.6 Hz, 2H), 1.36 (t, J=7.0 Hz, 3H). LCMS m/e=351 (M+H).

Synthesis routes and methods II

Procedure details

To a solution of ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate (0.06 g, 0.31 mmol) in dichloromethane (1 mL) was added TBAF (1M THF, 0.46 mL) followed by N-bromosuccinimide (NBS) (0.07 g, 0.4 mmol). The resulting mixture was allowed to stir at 23° C. for 16 h at which time the entire reaction mixture was placed on a silica gel column. Flash column chromatography (20% EtOAc in hexanes) affords one major peak containing a mixture of 4-bromo and 2,4-dibromo products. Separation of the desired product from the byproduct by RP-HPLC (10-100% gradient 0.1% formic acid in H2O to CH3CN over 10 min) afforded ethyl 4-bromo-6H-thieno[2,3-b]pyrrole-5-carboxylate (0.03 g, 35% yield).